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Compound of Interest

Compound Name: D-Altrose-2-13C

Cat. No.: B15556158 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and compliance requires strict adherence to proper chemical handling and disposal protocols.

This guide provides essential, step-by-step procedures for the safe disposal of D-Altrose-2-
13C, a stable, non-radioactive, isotopically labeled sugar.

Safety and Hazard Profile
D-Altrose, in its unlabeled form, is not classified as a hazardous substance. The isotopic

labeling with Carbon-13 (¹³C) does not alter its chemical properties concerning hazardous

waste classification, as ¹³C is a stable, non-radioactive isotope.[1] Therefore, the disposal

procedures for D-Altrose-2-13C are identical to those for its unlabeled counterpart.[1]

However, it is imperative to consult your institution's specific waste disposal protocols and the

material's Safety Data Sheet (SDS) before proceeding.

Personal Protective Equipment (PPE) such as safety glasses and gloves should be worn when

handling this compound to prevent skin and eye contact.[2]

Quantitative Data Summary
The following table summarizes key data for D-Altrose.
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Property Value

Molecular Formula C₆H₁₂O₆

Molecular Weight 180.16 g/mol

Appearance Solid

Storage Temperature Room temperature

Solubility Soluble in water

Hazard Classification Not classified as hazardous

Experimental Protocols: Disposal Procedures
The appropriate disposal method for D-Altrose-2-13C depends on its physical state (solid or in

solution) and local regulations.

For Solid D-Altrose-2-13C Waste:
Collection: Collect waste D-Altrose-2-13C in a designated, clearly labeled, and sealed

container.

Labeling: The label should clearly identify the contents as "D-Altrose-2-13C Waste (Non-

Hazardous)".

Disposal:

For small quantities, sweep up the solid material and place it into a suitable container for

disposal.[2][3]

This non-hazardous solid waste can typically be disposed of in the regular laboratory

trash.[4][5]

To avoid confusion or alarm with custodial staff, it is recommended that laboratory

personnel directly place the sealed container into the designated dumpster.[5]

For D-Altrose-2-13C in Aqueous Solution:
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Evaluation: Confirm that the solution does not contain any other hazardous chemicals.

Disposal:

If permitted by your institution's guidelines for non-hazardous liquid waste, small quantities

of aqueous solutions of D-Altrose-2-13C may be poured down the sanitary sewer.[5][6]

When disposing of down the drain, flush with a copious amount of water (a common

recommendation is at least 20 parts water to 1 part solution) to ensure dilution.[1]

For D-Altrose-2-13C in Organic Solvents:
Collection: This waste must be collected as chemical waste. Do not dispose of it down the

drain.[1]

Containerization: Accumulate the waste in a properly labeled, sealed, and compatible waste

container.

Labeling: The label must clearly identify all contents, including the solvent and D-Altrose-2-
13C.

Disposal: Arrange for pickup and disposal through your institution's hazardous waste

management program.

For Empty Containers:
Decontamination: If the container held a solution, rinse it with a suitable solvent (e.g., water

for aqueous solutions). The rinsate should be disposed of following the procedures for the

solution.

Label Removal: Deface or remove the original label to prevent any confusion.

Disposal: Dispose of the empty container in the regular trash or designated glass waste

container, following your institution's guidelines.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of D-
Altrose-2-13C.

Start: D-Altrose-2-13C Waste

Assess Waste Form

Solid Waste

Solid

Aqueous Solution

Aqueous

Solution in Organic Solvent

Organic Solvent

Collect in labeled, sealed container Check institutional rules for sewer disposal

Collect as Chemical Waste in labeled, sealed containerDispose in regular trash (lab personnel to dumpster) Dispose down sanitary sewer with copious water

Approved Not Approved

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: Disposal decision workflow for D-Altrose-2-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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